Cas no 874834-22-7 (4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid)

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid structure
874834-22-7 structure
Product Name:4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
CAS No:874834-22-7
MF:C14H10N2O3S
MW:286.305801868439
MDL:MFCD06808684
CID:1027339
PubChem ID:18526215
Update Time:2025-08-05

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
    • 4-(2,1,3-Benzothiadiazol-5-ylmethoxy)-benzenecarboxylic acid
    • AKOS005072929
    • EN300-6734664
    • 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoic acid
    • 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid
    • DTXSID20594810
    • J-513636
    • 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoicacid
    • CS-0456640
    • HA-0818
    • MFCD06808684
    • ZJB83422
    • 4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
    • Z3225743189
    • 874834-22-7
    • MDL: MFCD06808684
    • Inchi: 1S/C14H10N2O3S/c17-14(18)10-2-4-11(5-3-10)19-8-9-1-6-12-13(7-9)16-20-15-12/h1-7H,8H2,(H,17,18)
    • InChI Key: XMIGBCQVLDLCFO-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=CC2=N1)COC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 286.04121336g/mol
  • Monoisotopic Mass: 286.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 101Ų

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
OR14029-500mg
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4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
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abcr
AB257567-500 mg
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
500 mg
€397.80 2023-07-20
abcr
AB257567-1 g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
1 g
€587.80 2023-07-20
abcr
AB257567-5 g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
5 g
€1,674.80 2023-07-20
abcr
AB257567-500mg
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
500mg
€397.80 2025-04-15
abcr
AB257567-1g
4-(2,1,3-Benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid, 95%; .
874834-22-7 95%
1g
€587.80 2025-04-15
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